N-(3-fluorophenyl)-2-[(4-methylphenyl)sulfonyl]acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-(4-methylphenyl)sulfonylacetamide
• InChI: InChI=1S/C15H14FNO3S/c1-11-5-7-14(8-6-11)21(19,20)10-15(18)17-13-4-2-3-12(16)9-13/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: RUDXUKUWUWLTHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C15H14FNO3S
• Molecular Weight: 307.3 g/mol

Description

N-(3-fluorophenyl)-2-[(4-methylphenyl)sulfonyl]acetamide, also known as FSAA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(3-fluorophenyl)-2-[(4-methylphenyl)sulfonyl]acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in inflammation and cancer cell growth. Specifically, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory prostaglandins. Additionally, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in regulating gene expression in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the growth of cancer cells and reduces the production of inflammatory cytokines. Additionally, this compound has been shown to reduce pain and inflammation in animal models of arthritis.

Advantages and Limitations for Lab Experiments

N-(3-fluorophenyl)-2-[(4-methylphenyl)sulfonyl]acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to be effective in inhibiting the growth of cancer cells and reducing inflammation in animal models. However, there are also some limitations to the use of this compound in lab experiments. For example, the compound has poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on N-(3-fluorophenyl)-2-[(4-methylphenyl)sulfonyl]acetamide. One area of interest is the development of more effective synthesis methods for the compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, there is a need for more in vivo studies to determine the safety and efficacy of this compound in animal models and humans.

Scientific Research Applications

N-(3-fluorophenyl)-2-[(4-methylphenyl)sulfonyl]acetamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research focuses on the compound's anti-inflammatory properties, which have been shown to be effective in the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. This compound has also been studied as a potential treatment for cancer, as it has been shown to inhibit the growth of cancer cells in vitro.